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Compound of Interest

Compound Name: 2,5-Dibromotoluene

Cat. No.: B165575

An In-depth Technical Guide to 2,5-Dibromotoluene (CAS: 615-59-8)
Introduction

2,5-Dibromotoluene, with the CAS number 615-59-8, is an organic halide compound
characterized by a toluene ring substituted with two bromine atoms at the 2 and 5 positions.[1]
Its chemical formula is C7HseBr2.[1][2][3] This compound serves as a critical building block and
versatile intermediate in a wide range of synthetic applications, from pharmaceuticals to
advanced materials.[4] Notably, it is a key intermediate in the synthesis of Elbasvir, an antiviral
drug used in the treatment of Hepatitis C, underscoring its importance in the drug development
sector.[1][5] Its unique structure allows for selective chemical modifications, making it an
invaluable component in the multi-step synthesis of complex active pharmaceutical ingredients
(APIs) and specialty chemicals.[1][4][5]

Physicochemical Properties

2,5-Dibromotoluene is typically a colorless to pale yellow liquid at room temperature.[1][5] Its
key physical and chemical properties are summarized in the table below.
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Property Value Source(s)

CAS Number 615-59-8 [1112]

Molecular Formula C7HeBr2 [11[2][3]

Molecular Weight 249.93 g/mol [1][2][6]
Colorless to pale yellow

Appearance o (113151071
transparent liquid

Melting Point 5-6 °C (41-42.8 °F) [LII51617181I9]

- _ 236.0 °C @ 760 mmHg135-

Boiling Point [L1s181elr71el

136 °C @ 35 mmHg
_ 1.815 g/mL at 25 °C1.8127
Density [61[9][8]

g/lcm3 at 19 °C

Refractive Index (n20/D)

1.602

[6]

Flash Point

113 °C (235.4 °F) - closed cup

[6]

Solubility

Insoluble in water.

[7](8]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,5-Dibromotoluene.

Various spectral data sets are publicly available through chemical databases.

Spectrum Type Availability Source(s)
1H NMR Spectrum available [10]
13C NMR Spectrum available [2]
Mass Spectrometry (MS) Spectrum available [11][12][13]
infrared (IR) Spectra available (FTIR, ATR- CIA]5]
IR)
Raman Spectrum available [2][16]
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Reactivity and Applications

The chemical reactivity of 2,5-Dibromotoluene is dominated by the two bromine substituents
on the aromatic ring, which serve as reactive sites for various transformations.

o Cross-Coupling Reactions: The bromine atoms are excellent leaving groups for metal-
catalyzed cross-coupling reactions such as Suzuki, Heck, and Stille, enabling the efficient
formation of C-C and C-N bonds to build more complex molecules.[4]

e Lithiation and Functionalization: The bromine atoms can undergo Br/Li exchange, followed
by reaction with various electrophiles to introduce new functional groups in a regioselective
manner.[17]

Key Applications:

e Pharmaceutical Synthesis: It is a vital intermediate for APIs, most notably in the production of
the Hepatitis C drug Elbasvir.[1][5]

» Materials Science: It serves as a precursor for advanced materials, including liquid crystals,
Organic Light Emitting Diodes (OLEDs), and conducting polymers.[4] Its structure is used in
synthesizing monomers like 2,5-bis(4'-alkoxycarbonylphenyl)styrenes for mesogen-jacketed
liquid-crystal polymers.[6][9]

o Analytical Chemistry: It has been used as an internal standard for the quantification of
cyanide and thiocyanate in human saliva by Gas Chromatography-Mass Spectrometry (GC-
MS).[6][9]

Experimental Protocols
Synthesis of 2,5-Dibromotoluene from 2-methyl-4-
bromoaniline

A general procedure for the synthesis of 2,5-Dibromotoluene involves a diazotization reaction
followed by a Sandmeyer-type reaction.[9]

Methodology:[9]
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» Diazotization: 46.5 g (0.25 mol) of pre-melted 2-methyl-4-bromoaniline is slowly added to
400 mL of 23% aqueous hydrobromic acid in a 2000 mL three-necked beaker equipped with
a mechanical stirrer. The mixture is stirred for 20 minutes and subsequently cooled to -5°C.

e A solution of 22.4 g (0.33 mol) of sodium nitrite dissolved in 130 mL of water is added slowly
and dropwise over 1 hour, maintaining the temperature at -5°C.

o Workup and Purification: The crude product is initially purified by passing it through a short
silica gel column (eluent: n-hexane).

 Finally, the product is purified by decompression distillation to collect the colorless oily
product at a boiling point of 100-102 °C/10 mmHg. This procedure yields 36.1 g (58% yield)
of 2,5-Dibromotoluene.[9]

Workflow Visualization

The following diagram illustrates the synthesis and purification workflow described above.

Synthesis and Purification Workflow for 2,5-Dibromotoluene

Starting Materials & Reagents

2-methyl-4-bromoaniline

Reaction Steps

Purification

Diazonium Salt
Intermediate.

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for 2,5-Dibromotoluene.
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Safety and Handling

Proper handling and storage of 2,5-Dibromotoluene are essential to ensure laboratory safety.

Hazard Identification

The compound is classified as hazardous according to the Globally Harmonized System
(GHS).[2][18]

Hazard Information Details Source(s)
GHS Pictogram Irritant (Exclamation Mark) [2]
Signal Word Warning [21[3][6]1[18]

H315: Causes skin
irritation.H319: Causes serious

Hazard Statements o [2][3][6]1[18]
eye irritation.H335: May cause

respiratory irritation.

Skin Irritation (Category 2)Eye
Irritation (Category 2)Specific

Hazard Classes target organ toxicity — single [2][3][6]1[7][18]
exposure (Category 3),

Respiratory tract irritation

Precautionary Measures & First Aid

» Handling: Use with adequate ventilation and in a fume hood.[7][8] Wear appropriate personal
protective equipment (PPE), including gloves, safety goggles, and lab coats.[7] Avoid contact
with skin, eyes, and clothing, and avoid ingestion and inhalation.[7][8] Wash hands
thoroughly after handling.[7][8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.[1][7][8]

o First Aid:
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o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while
removing contaminated clothing.[7][8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the eyelids.[8]

o Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give
oxygen.[7][8]

o Ingestion: If conscious, rinse mouth and drink 2-4 cupfuls of water or milk. Do NOT induce
vomiting.[8] In all cases of exposure, seek medical attention.[7][8]

Stability and Reactivity

 Stability: Stable at room temperature in closed containers under normal storage and
handling conditions.[4][8]

e Incompatible Materials: Strong bases and oxidizing agents.[7][8]

e Hazardous Decomposition Products: Thermal decomposition can produce carbon monoxide,
carbon dioxide, and hydrogen bromide gas.[7][8]

Conclusion

2,5-Dibromotoluene is a high-value chemical intermediate with significant utility in the
pharmaceutical and material science industries. Its well-defined physicochemical properties,
coupled with its versatile reactivity, make it an essential building block for complex molecular
architectures. A thorough understanding of its properties, synthesis, and safe handling
protocols is critical for researchers, scientists, and drug development professionals who utilize
this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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